N-(3,4-dimethylphenyl)-2-[(2-hydroxyethyl)sulfanyl]acetamide

• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-(2-hydroxyethylsulfanyl)acetamide
• InChI: InChI=1S/C12H17NO2S/c1-9-3-4-11(7-10(9)2)13-12(15)8-16-6-5-14/h3-4,7,14H,5-6,8H2,1-2H3,(H,13,15)
• InChI Key: MNZKLSNFRAHYPY-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CSCCO)C

Description

N-(3,4-dimethylphenyl)-2-[(2-hydroxyethyl)sulfanyl]acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical formula, C12H17NO2S, and is commonly referred to as DMSA. In

Mechanism of Action

The mechanism of action of DMSA involves its ability to chelate metal ions in the body. This process involves the binding of DMSA to metal ions, which then form a complex that can be excreted from the body. DMSA has been found to be particularly effective in removing toxic metals such as lead and mercury.
Biochemical and Physiological Effects:
DMSA has been found to have a number of biochemical and physiological effects. It has been shown to increase the excretion of heavy metals from the body, leading to a reduction in toxicity. DMSA has also been found to have antioxidant properties, meaning that it can protect cells from damage caused by free radicals. Additionally, DMSA has been found to have anti-inflammatory properties, which may be beneficial in the treatment of certain conditions.

Advantages and Limitations for Lab Experiments

DMSA has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. Additionally, it has been extensively studied and its properties are well understood. However, there are also some limitations to its use. DMSA can be toxic in high doses, and care must be taken when handling it. Additionally, its chelating properties can interfere with the results of certain lab experiments, and researchers must be aware of this when designing their experiments.

Future Directions

There are a number of future directions for research on DMSA. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine the optimal dosage and treatment regimen for DMSA in cancer patients. Additionally, research is needed to better understand the mechanism of action of DMSA and its effects on the body. This could lead to the development of new treatments for a variety of conditions, including heavy metal poisoning and cancer.

Synthesis Methods

The synthesis of DMSA involves the reaction of 3,4-dimethylphenylamine with 2-chloroethanethiol in the presence of a base such as sodium hydroxide. The resulting product is then purified through recrystallization to obtain pure DMSA. This synthesis method has been widely used in the production of DMSA for scientific research purposes.

Scientific Research Applications

DMSA has been studied for its potential applications in scientific research, particularly in the field of medicine. It has been found to have chelating properties, meaning that it can bind to metal ions in the body and remove them. This has led to its use in the treatment of heavy metal poisoning, such as lead and mercury poisoning. DMSA has also shown promise in the treatment of certain cancers, as it has been found to inhibit the growth of cancer cells.